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Compound of Interest

Compound Name: Azodicarbonamide

Cat. No.: B1663908

Introduction

Azodicarbonamide (ADC), an organic compound with the formula C2H4N4O2, is a widely
utilized chemical blowing agent in the polymer industry.[1] Its popularity stems from its high gas
yield, the ability to tailor its decomposition temperature, and the non-toxic, odorless nature of its
decomposition residues.[2][3] ADC is particularly effective in the production of cross-linked
polyethylene (PE) and ethylene-vinyl acetate (EVA) foams, where it facilitates the creation of a
cellular structure, resulting in lightweight materials with enhanced cushioning and insulation
properties.[4][5]

Mechanism of Action: Thermal Decomposition of Azodicarbonamide

The function of azodicarbonamide as a blowing agent is centered around its thermal
decomposition. When heated to its decomposition temperature, typically around 200-215°C,
the N=N bond in the ADC molecule cleaves.[1][3][6] This initiates a complex series of reactions
that release a significant volume of gas, approximately 220-245 ml/g.[1]

The primary gaseous products of this decomposition are Nitrogen (N2), Carbon Monoxide
(CO), and Ammonia (NHs).[1] The exact composition of the evolved gas can be influenced by
the processing environment and the presence of activators.[2] The decomposition is an
exothermic process, releasing heat that can contribute to the overall thermal energy within the
polymer melt.[1]
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Solid residues are also formed, including biurea, urazole, and cyanuric acid.[1][7] These
residues are generally compatible with the polymer matrix and do not typically cause
discoloration or staining.[3]
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Caption: Thermal decomposition pathway of azodicarbonamide.
Application in Polyethylene (PE) and EVA Foam Production

Azodicarbonamide is a versatile blowing agent suitable for a wide range of polymers,
including PE and EVA.[3][8] In the production of PE and EVA foams, ADC is compounded with
the base polymer and other additives, such as cross-linking agents, nucleating agents, and
activators.[2]

The decomposition temperature of ADC can be lowered by incorporating activators, such as
zinc oxide (Zn0O).[2][6] This allows for greater control over the foaming process, ensuring that
gas evolution occurs at the optimal polymer melt viscosity. The use of activators can also lead
to a more uniform cell structure.[2]

As the ADC decomposes within the molten polymer, the released gases form bubbles. These
bubbles expand, creating the cellular foam structure. The final properties of the foam, such as
density, cell size, and mechanical strength, are highly dependent on the concentration of ADC,
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the processing temperature, and the presence of other additives.[2][5] Increasing the amount of
ADC generally leads to a decrease in foam density and an increase in the number of cells.[2]

Quantitative Data Summary

The concentration of azodicarbonamide directly influences the mechanical and physical
properties of the resulting foam. The following tables summarize the effect of ADC content on
key properties of polyethylene-based foams.

Table 1: Effect of Azodicarbonamide (AC) Concentration on Mechanical Properties of PE/EVA
Foam

. . Tensile Strength at Break
ADC Concentration (phr) Elongation at Break (%)

(MPa)
2 215 1.36
3 220 0.91
5 210 0.76

Source: Data extracted from a study on PE/EVA foams.[2]

Table 2: Effect of Azodicarbonamide (AC) with Zinc Oxide (ZnO) Activator on Mechanical
Properties of PE/EVA Foam

Compression

ADC Concentration Elongation at Tensile Strength at
Strength at 25%
(phr) Break (%) Break (MPa)
(MPa)
2 228 1.65 0.36
3 210 1.42 0.21
5 250 1.39 0.12

Source: Data extracted from a study on PE/EVA foams with ZnO as an activator.[2]
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Logical Relationship: ADC Concentration and Foam
Properties
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Caption: Relationship between ADC concentration and foam properties.

Experimental Protocols

The following protocols describe a general methodology for the preparation of PE/EVA foam
sheets using azodicarbonamide as a blowing agent.

1. Materials and Formulation
+ Polymer Matrix: Polyethylene (PE) and/or Ethylene-Vinyl Acetate (EVA)

¢ Blowing Agent: Azodicarbonamide (ADC)
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Activator (Optional): Zinc Oxide (ZnO)

Cross-linking Agent: Dicumyl peroxide (DCP)

Nucleating Agent (Optional): Coated calcium carbonate or talc

Lubricant: Polyethylene wax or stearic acid[9]

N

. Compounding Protocol
This protocol is based on the use of a twin-screw extruder for compounding the formulation.[2]

e Pre-mix all the components (polymer, ADC, activator, etc.) in their desired ratios in a drum
mixer for approximately 20 minutes to ensure a homogenous blend.[10]

o Set the temperature profile of the co-current twin-screw extruder. A typical temperature for
this stage is around 135-150°C, which is above the melting point of the polymer but below
the decomposition temperature of the ADC.[11]

o Feed the pre-mixed compound into the extruder.

o The extruder will melt, mix, and homogenize the components, dispersing the ADC evenly
throughout the polymer matrix.

o Extrude the compound and pelletize it to produce granules for the next stage.
3. Foam Sheet Production via Compression Molding

This protocol describes the production of foam sheets from the compounded granules using a
hot press.[2]

e Place a predetermined amount of the compounded granules into a mold of desired
dimensions (e.g., 12.8 cm x 12.8 cm x 0.2 cm).[12]

e Place the mold in a hot press. The temperature of the press should be set to the desired
foaming temperature, which is typically in the range of the ADC's decomposition (around
160-210°C, depending on the presence of activators).[10]
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o Apply pressure to the mold to ensure the granules fuse together and fill the mold cavity
completely.

o Hold the material at the set temperature and pressure for a specific duration (e.g., 10
minutes) to allow for the complete decomposition of the ADC and the expansion of the
polymer.[12]

o Cool the mold under pressure to solidify the foam structure.

e Once cooled, open the press and carefully remove the foamed sheet from the mold.

Experimental Workflow
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Caption: Experimental workflow for PE/EVA foam production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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